Cas no 1706459-17-7 (sodium 6-chloro-2-ethylimidazo1,2-apyridine-3-carboxylate)

• Product Name: sodium 6-chloro-2-ethylimidazo1,2-apyridine-3-carboxylate
• CAS No: 1706459-17-7
• MF: C₁₀H₈ClN₂NaO₂
• MW: 246.625492095947
• MDL: MFCD27986536
• CID: 4703840
• PubChem ID: 84818750
• Update Time: 2025-10-18

sodium 6-chloro-2-ethylimidazo1,2-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 6-chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylate
• sodium 6-chloro-2-ethylimidazo1,2-apyridine-3-carboxylate

• MDL： MFCD27986536
• Inchi： 1S/C10H9ClN2O2.Na/c1-2-7-9(10(14)15)13-5-6(11)3-4-8(13)12-7;/h3-5H,2H2,1H3,(H,14,15);/q;+1/p-1
• InChI Key： LNLDVXJTUABCTG-UHFFFAOYSA-M
• SMILES： ClC1C=CC2=NC(CC)=C(C(=O)[O-])N2C=1.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 57.4

Additional information on sodium 6-chloro-2-ethylimidazo1,2-apyridine-3-carboxylate

Sodium 6-Chloro-2-Ethylimidazo[1,2-a]Pyridine-3-Carboxylate: A Comprehensive Overview

Sodium 6-chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylate, with CAS No. 1706459-17-7, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure and potential applications in drug development and materials science.

The imidazo[1,2-a]pyridine core of this compound is a heterocyclic aromatic system that has been extensively studied for its versatility in forming stable and reactive intermediates. The substitution pattern of this molecule—specifically the chloro group at position 6 and the ethyl group at position 2—contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of sodium salts in stabilizing carboxylate groups, which is particularly relevant for sodium 6-chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylate. The sodium ion plays a crucial role in maintaining the compound's solubility and stability under various conditions, making it suitable for a wide range of applications.

One of the most promising areas of research involving this compound is its potential use in medicinal chemistry. The carboxylate group at position 3 provides a versatile site for further functionalization, enabling the creation of derivatives with enhanced bioavailability and pharmacokinetic properties. Researchers have explored the use of this compound as a precursor for developing novel anti-inflammatory agents and anticancer drugs.

In addition to its medicinal applications, sodium 6-chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylate has shown potential in materials science, particularly in the synthesis of advanced polymers and coordination compounds. Its ability to form stable complexes with transition metals has opened new avenues for its use in catalysis and electronic materials.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent salt formation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of sodium 6-chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylate are also worth noting. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These properties are essential for ensuring accurate characterization and quality control during manufacturing.

In conclusion, sodium 6-chloro-2-ethylimidazo[1,2-a]pyridine-3-carboxylate represents a valuable addition to the arsenal of chemical compounds available for research and development. Its unique structure, coupled with its versatile functional groups, positions it as a key player in advancing both medicinal chemistry and materials science.